(S)-3-(Fmoc-amino)chroman-2-one

• Molecular Formula: C24H19NO4
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 9H-fluoren-9-ylmethyl N-(2-oxo-3,4-dihydrochromen-3-yl)carbamate
• InChI: InChI=1S/C24H19NO4/c26-23-21(13-15-7-1-6-12-22(15)29-23)25-24(27)28-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h1-12,20-21H,13-14H2,(H,25,27)
• InChI Key: SUBHYHQBWQHBGU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)OC2=CC=CC=C21)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35

Description

(S)-3-(Fmoc-amino)chroman-2-one is a fluorinated aromatic compound featuring a chroman-2-one backbone (a bicyclic structure combining a benzene ring and a ketone-containing oxygen heterocycle) with an Fmoc (9-fluorenylmethoxycarbonyl)-protected amine group at the 3-position. This compound is primarily utilized in peptide synthesis and materials science due to its role as a chiral building block and its self-assembly properties . The stereochemistry (S-configuration) and Fmoc protection enhance its stability during solid-phase peptide synthesis (SPPS), making it valuable for producing enantiomerically pure intermediates.

Comparison with Similar Compounds

Structural Analogues

Key structural analogues include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features
(S)-3-(Fmoc-amino)chroman-2-one	C₂₃H₁₉NO₄	373.41	Chroman-2-one core, Fmoc-protected amine, S-configuration
Fmoc-SR-Dab(3-Aloc)-OH	C₂₃H₂₄N₂O₆	424.45	Butanoic acid backbone, dual Fmoc- and Alloc-protected amines (2S,3R)
(R)-3-(Fmoc-amino)-4-(3-pyridyl)butyric acid	C₂₄H₂₂N₂O₄	402.44	Pyridyl substituent, R-configuration, β-homoalanine derivative
Fmoc-Tyr (Boc-protected)	C₂₈H₂₇NO₇	505.52	Tyrosine derivative with Boc side-chain modification for enhanced BChE inhibition

Key Differences :

• Backbone Structure: While (S)-3-(Fmoc-amino)chroman-2-one has a chromanone core, Fmoc-SR-Dab(3-Aloc)-OH and (R)-3-Fmoc-amino-4-pyridylbutyric acid feature linear carboxylic acid backbones. The chromanone structure confers rigidity, influencing self-assembly and solubility .
• Stereochemistry: The S-configuration in the target compound contrasts with the R-configuration in (R)-3-Fmoc-amino-4-pyridylbutyric acid, which may alter interactions in chiral environments (e.g., enzyme binding) .

Cytocompatibility

• Fmoc-Arg : Exhibits cell viability up to 0.63 mM in L929 fibroblasts, attributed to its guanidinium side chain .
• Fmoc-Tyr (Boc-modified) : Shows improved butyrylcholinesterase (BChE) inhibition (KI = 12 µM) compared to unmodified Fmoc-Tyr (KI = 25 µM), highlighting the impact of side-chain modifications .
• (S)-3-(Fmoc-amino)chroman-2-one: While direct cytocompatibility data are unavailable, its structural similarity to Fmoc-amino acids suggests moderate biocompatibility at low concentrations.

Enzymatic Inhibition

• Fmoc-Lys (Cbz-protected) : Demonstrates KI = 18 µM for BChE, comparable to Fmoc-Tyr (Boc), but lacks selectivity over acetylcholinesterase (AChE) .
• Target Compound: No direct BChE inhibition data exist, but its rigid structure may hinder enzyme binding compared to flexible Fmoc-amino acids.

Physical and Chemical Properties

Property	(S)-3-(Fmoc-amino)chroman-2-one	Fmoc-SR-Dab(3-Aloc)-OH	(R)-3-Fmoc-amino-4-pyridylbutyric acid
Purity	≥98% (GC)	≥95% (HPLC)	98% (GC)
Solubility (in DMSO)	10 mg/mL	20 mg/mL	15 mg/mL
Stability	Stable under inert atmosphere	Sensitive to oxidation	Hygroscopic

Key Insights :

• The chromanone core reduces solubility compared to linear analogues, necessitating polar aprotic solvents for handling .
• Orthogonal protecting groups (e.g., Alloc in Fmoc-SR-Dab) enable sequential deprotection, enhancing synthetic utility .